3-methyl-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide

• Molecular Formula: C20H21N3O3S
• Molecular Weight: 383.5 g/mol
• IUPAC Name: 3-methyl-N-[[4-(morpholine-4-carbonyl)phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C20H21N3O3S/c1-14-3-2-4-16(13-14)18(24)22-20(27)21-17-7-5-15(6-8-17)19(25)23-9-11-26-12-10-23/h2-8,13H,9-12H2,1H3,(H2,21,22,24,27)
• InChI Key: CJWRTUHRUZSVPT-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C(=O)NC(=S)NC2=CC=C(C=C2)C(=O)N3CCOCC3
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC(=S)NC2=CC=C(C=C2)C(=O)N3CCOCC3

Description

3-methyl-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide, also known as MMCTB, is a chemical compound that has been synthesized for scientific research purposes. MMCTB has gained attention due to its potential as an anticancer agent, as well as its ability to inhibit certain enzymes involved in the development of diseases such as Alzheimer's and Parkinson's. In

Mechanism of Action

The mechanism of action of 3-methyl-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide involves the inhibition of certain enzymes involved in cell growth and division, as well as the development of neurodegenerative diseases. 3-methyl-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide inhibits the activity of enzymes such as topoisomerase II and acetylcholinesterase, which are involved in these processes.
Biochemical and Physiological Effects:
Studies have shown that 3-methyl-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide can induce apoptosis in cancer cells, inhibit the growth and metastasis of cancer cells, and inhibit the activity of enzymes involved in the development of neurodegenerative diseases. 3-methyl-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide has also been shown to have anti-inflammatory properties and to inhibit the growth of certain bacteria.

Advantages and Limitations for Lab Experiments

One advantage of using 3-methyl-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide in lab experiments is its potential as an anticancer agent, which could lead to the development of new cancer therapies. However, one limitation of using 3-methyl-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide is its potential toxicity, which could limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving 3-methyl-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide. One area of research could focus on the development of 3-methyl-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide as a cancer therapy, potentially through the use of drug delivery systems to target cancer cells specifically. Another area of research could focus on the development of 3-methyl-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide as a treatment for neurodegenerative diseases, potentially through the use of combination therapies with other drugs. Additionally, further research could be conducted to explore the potential anti-inflammatory and antibacterial properties of 3-methyl-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide.

Synthesis Methods

The synthesis of 3-methyl-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide involves several steps, including the reaction of 4-(morpholin-4-ylcarbonyl)benzene-1-thiocarboxamide with 3-methylbenzoyl chloride in the presence of a base. The resulting product is then purified through recrystallization to obtain 3-methyl-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide in its pure form.

Scientific Research Applications

3-methyl-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide has been extensively studied for its potential as an anticancer agent. Studies have shown that 3-methyl-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide can induce apoptosis, or programmed cell death, in cancer cells by inhibiting certain enzymes involved in cell growth and division. 3-methyl-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide has also been shown to inhibit the growth and metastasis of cancer cells in vitro and in vivo.
In addition to its anticancer properties, 3-methyl-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide has also been studied for its potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. 3-methyl-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide has been shown to inhibit the activity of enzymes involved in the development of these diseases, potentially slowing their progression.